Benzamide

• CAS No.: 55-21-0
• Product Name: Benzamide
• Molecular Formula: C7H7NO
• Molecular Weight: 121.14 g/mol
• IUPAC Name: benzamide
• Standard InChI: InChI=1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)
• Standard InChIKey: KXDAEFPNCMNJSK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)N
• Appearance: Powder
• Boiling Point: 554 °F at 760 mm Hg (NTP, 1992); 290.0 °C; 288 °C
• Colorform: Colorless crystals; Monoclinic prisms or plates from wate
• Density: 1.0792 at 266 °F (NTP, 1992); 1.341
• Melting Point: 270 to 271 °F (NTP, 1992); 129.1 °C; 130 °C; 129.1°C
• Physical Description: Benzamide is a white powder. (NTP, 1992); Solid
• Description: Benzamide, also known as benzoate amide or PHC(=o)NH2, belongs to the class of organic compounds known as benzamides. These are organic compounds containing a carboxamido substituent attached to a benzene ring. Benzamide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Benzamide has been detected in multiple biofluids, such as saliva and blood. Benzamide is also a parent compound for other transformation products, including but not limited to, N-butyrylbenzamide, N-benzoyl-1-methylpyridin-4(1H)-imine, and indapamide. Benzamide has a bitter taste.; Benzamide is a white powder. (NTP, 1992); Benzamide is an aromatic amide that consists of benzene bearing a single carboxamido substituent. The parent of the class of benzamides.
• Solubility: less than 1 mg/mL at 72.5° F (NTP, 1992); 0.11 M; > 10% in benzene; 1 g in 6 ml ethanol; 1 g in 3.3 ml pyridine; Soluble in ammonia; Slightyl soluble in ethyl ether, benzene; very soluble in ethyl alcohol, carbon tetrachloride, carbon disulfide.; In water, 1.35X10+4 mg/l @ 25 °C; 13500 mg/L at 25 °C; >18.2 [ug/mL]
• Synonyms: benzamide
• PubChem Compound: 2331
• Last Modified: Nov 11 2021